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Compound of Interest

Compound Name: 7-Bromo-5-methyl-1H-indazole

Cat. No.: B592039

An In-depth Technical Guide to the Safe Handling of 7-Bromo-5-methyl-1H-indazole

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It is not a substitute for a formal risk assessment and the
official Safety Data Sheet (SDS) provided by the supplier. Always consult the most current SDS
for your specific material before handling.

Introduction

7-Bromo-5-methyl-1H-indazole is a heterocyclic aromatic organic compound. As a
brominated indazole derivative, it serves as a valuable building block in medicinal chemistry
and drug discovery, often used in the synthesis of more complex molecules with potential
therapeutic applications. Due to its chemical nature, understanding and implementing rigorous
safety and handling precautions are paramount to ensure the safety of laboratory personnel
and the integrity of research.

This guide provides a comprehensive overview of the known safety information, handling
procedures, and emergency protocols for 7-Bromo-5-methyl-1H-indazole, based on available
safety data sheets and general best practices for handling similar chemical reagents.

Hazard Identification and Classification

7-Bromo-5-methyl-1H-indazole is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact. The following tables summarize its GHS
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(Globally Harmonized System) classification.

Table 1: GHS Classification

Hazard Class Hazard Category
Skin corrosion/irritation Category 2
Serious eye damage/eye irritation Category 2A

Specific target organ toxicity — single exposure
] Category 3
(Respiratory system)

Table 2: GHS Hazard Statements and Precautionary Codes
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Code

Statement

Hazard Statements

H315 Causes skin irritation.
H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

Precautionary Statements

Avoid breathing

P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
pP271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER/doctor if you feel
P312

unwell.

If skin irritation occurs: Get medical
P332+P313 _ _

advice/attention.

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.

Take off contaminated clothing and wash it
P362+P364

before reuse.
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Store in a well-ventilated place. Keep container

P403+P233 _

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is critical for its safe
handling and storage.

Table 3: Physical and Chemical Properties of 7-Bromo-5-methyl-1H-indazole

Property Value

Molecular Formula CsH7BrN2

Molecular Weight 211.06 g/mol

Appearance Solid (powder/crystals)

Melting Point 131-136 °C (268 - 277 °F)

Boiling Point No data available

Flash Point No data available

Solubility No data available

Stability Stable under recommended storage conditions.
Conditions to Avoid Strong oxidizing agents.

Experimental Protocols for Safe Handling

The following protocols outline the standard procedures for safely handling 7-Bromo-5-methyl-
1H-indazole in a laboratory setting. A mandatory workflow for risk assessment and handling is

visualized below.
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Risk Assessment and Handling Workflow
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Caption: Workflow for Risk Assessment and Safe Handling of 7-Bromo-5-methyl-1H-indazole.

Required Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles that meet government standards such
as NIOSH (US) or EN 166 (EU). A face shield may be necessary for larger quantities.

¢ Skin Protection:
o Wear a flame-retardant, chemical-resistant lab coat.

o Handle with impervious gloves (e.g., nitrile rubber). Ensure gloves are inspected prior to
use and are of a suitable thickness and material. Dispose of contaminated gloves after
use in accordance with good laboratory practices.

» Respiratory Protection: For operations where dust generation is likely and engineering
controls are insufficient, use a NIOSH-approved N95 (or better) particulate respirator.

Engineering Controls

» All handling of 7-Bromo-5-methyl-1H-indazole solid should be conducted in a properly
functioning chemical fume hood to minimize inhalation exposure.

e Ensure an eyewash station and safety shower are readily accessible and in good working
order in the immediate vicinity of the handling area.

Handling and Storage Protocol

» Preparation: Before handling, ensure all required PPE is donned correctly and the fume
hood is operational.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. Store
locked up and away from incompatible materials such as strong oxidizing agents.

» Weighing: To prevent the generation of dust, weigh the compound carefully. Use a spatula to
gently transfer the solid. Avoid scooping actions that could aerosolize the powder.
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» Disposal: Dispose of waste material and empty containers in accordance with local, state,

and federal regulations. Do not allow the chemical to enter drains. Waste should be

segregated into a clearly labeled, sealed container for hazardous chemical waste.

First-Aid and Emergency Procedures

Immediate action is crucial in the event of an exposure.

Table 4: First-Aid Measures

Exposure Route

Procedure

Inhalation

If breathed in, move person into fresh air. If not
breathing, give artificial respiration. Consult a

physician.

Skin Contact

Wash off with soap and plenty of water. Consult
a physician. Take off contaminated clothing and

shoes immediately.

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes and consult a physician. Remove

contact lenses if present and easy to do.

Ingestion

Never give anything by mouth to an
unconscious person. Rinse mouth with water.

Consult a physician.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

e Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides, nitrogen

oxides (NOx), and hydrogen bromide gas.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) for firefighting if

necessary.
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Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas. Avoid dust formation and breathing
vapors, mist, or gas. Ensure adequate ventilation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Containment and Cleanup: Pick up and arrange for disposal without creating dust. Sweep up
and shovel. Keep in suitable, closed containers for disposal.

Conclusion

7-Bromo-5-methyl-1H-indazole is a valuable research chemical that demands careful and
informed handling. Adherence to the guidelines outlined in this document, in conjunction with
the supplier's SDS and institutional safety policies, is essential for mitigating risks. A thorough
understanding of its hazards, the consistent use of appropriate engineering controls and PPE,
and preparedness for emergency situations are the cornerstones of its safe and effective use in
research and development.

 To cite this document: BenchChem. [safety and handling precautions for 7-Bromo-5-methyl-
1H-indazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b592039#safety-and-handling-precautions-for-7-
bromo-5-methyl-1h-indazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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